Cas no 1049785-06-9 (({1-[(4-chlorophenyl)methyl]-1H-indol-3-yl}sulfanyl)methanimidamide hydroiodide)

• Product Name: ({1-[(4-chlorophenyl)methyl]-1H-indol-3-yl}sulfanyl)methanimidamide hydroiodide
• CAS No: 1049785-06-9
• MF: C₁₆H₁₅ClIN₃S
• MW: 443.73287320137
• MDL: MFCD04440720
• CID: 3148205
• PubChem ID: 2770942
• Update Time: 2025-04-21

({1-[(4-chlorophenyl)methyl]-1H-indol-3-yl}sulfanyl)methanimidamide hydroiodide Chemical and Physical Properties

Names and Identifiers

• <br>({1-[(4-chlorophenyl)methyl]-1H-indol-3-yl}sulfanyl)methanimidamide hydroio dide
• ({1-[(4-chlorophenyl)methyl]-1H-indol-3-yl}sulfanyl)methanimidamide hydroiodide
• EN300-237694
• AKOS026676832
• F1386-0171
• 1-(4-Chlorobenzyl)-1H-indol-3-yl imidothiocarbamate hydroiodide
• AB90896
• 1049785-06-9
• [1-[(4-chlorophenyl)methyl]indol-3-yl] carbamimidothioate;hydroiodide

• MDL： MFCD04440720
• Inchi： 1S/C16H14ClN3S.HI/c17-12-7-5-11(6-8-12)9-20-10-15(21-16(18)19)13-3-1-2-4-14(13)20;/h1-8,10H,9H2,(H3,18,19);1H
• InChI Key： DWAQRWBQZAYAKK-UHFFFAOYSA-N
• SMILES： I.ClC1C=CC(=CC=1)CN1C=C(C2C=CC=CC1=2)SC(=N)N

Computed Properties

• Exact Mass: 442.97199Da
• Monoisotopic Mass: 442.97199Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles